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Compound of Interest

Compound Name: Rosoxacin

Cat. No.: B1680725

In-Depth Technical Guide to Rosoxacin

For researchers, scientists, and professionals in drug development, this guide provides a
comprehensive overview of the quinolone antibiotic, Rosoxacin. This document details its
chemical identity, physicochemical properties, established experimental protocols, and
mechanism of action.

Chemical Identity

IUPAC Name: 1-ethyl-4-oxo-7-pyridin-4-ylquinoline-3-carboxylic acid[1][2]
CAS Number: 40034-42-2

Molecular Formula: C17H14N20s3

Molecular Weight: 294.30 g/mol [1]

Chemical Synonyms

Rosoxacin is known by several other names in scientific literature and commercial products.
The table below lists its common synonyms.
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Synonym Reference(s)
Acrosoxacin [113]14]
Eradacil [1]5]
Winuron [11[5]
Roxadyl [1][6]
Rosoxacine [11[3]
Eracine [1105]
Eradacin [1]5]
Rosoxacino [11[3]
Rosoxacinum [1]13]
Win 35,213 [1]

1-ethyl-4-oxo-7-(pyridin-4-yl)-1,4- o

dihydroquinoline-3-carboxylic acid

1-Ethyl-1,4-dihydro-4-oxo-7-(4-pyridyl)-3-

quinolinecarboxylic acid

[1]3]

NSC-146617 [1]

Physicochemical Properties

A summary of the key physicochemical properties of Rosoxacin is presented in the table
below, providing essential data for experimental design and formulation development.
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Property Value Reference(s)

Melting Point 290 °C [11[7]

Water: 0.0209 mg/mL at 25 °C,

Solubility 0.102 mg/mL DMSO: 20.83 [11[3]114]
mg/mL
Strongest Acidic: 6 Strongest

pKa : [3]
Basic: 4.89

LogP 1.85, 1.89 [3]

Experimental Protocols

Synthesis of Rosoxacin

The synthesis of Rosoxacin can be achieved through a multi-step process:[3][9]

o Modified Hantzsch Pyridine Synthesis: The initial step involves the reaction of ammonium

acetate, two equivalents of methyl propiolate, and one equivalent of 3-nitrobenzaldehyde to
form a dihydropyridine intermediate.

» Oxidation, Saponification, Decarboxylation, and Reduction: The dihydropyridine intermediate
undergoes oxidation with nitric acid, followed by saponification, decarboxylation, and
reduction of the nitro group to an aniline.

e Gould-Jacobs Reaction: The resulting aniline is then subjected to a Gould-Jacobs reaction
with methoxymethylenemalonate ester to construct the 4-hydroxyquinoline ring.

o Alkylation and Saponification: The final steps involve alkylation of the quinoline ring with ethyl
iodide, followed by saponification of the ester to yield Rosoxacin.

High-Performance Liquid Chromatography (HPLC)
Analysis

While a specific, validated HPLC method for Rosoxacin is not readily available in the cited
literature, a robust method can be developed based on established protocols for other
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fluoroquinolone antibiotics. The following parameters are recommended as a starting point for
method development:

Column: A C18 reversed-phase column is the stationary phase of choice for separating
fluoroquinolones.[5][10][11]

o Mobile Phase: A gradient or isocratic elution using a mixture of acetonitrile and an aqueous
buffer (e.g., phosphate or formic acid) is typically effective.[5][6][10] The pH of the aqueous
phase should be optimized for the best peak shape and resolution.

o Detection: UV detection in the range of 276-295 nm is a common and reliable method for
quantifying fluorogquinolones.[6][10] For enhanced sensitivity, fluorescence detection can be

employed.[11]

o Sample Preparation: For the analysis of Rosoxacin in biological matrices such as plasma, a
protein precipitation step using acetonitrile or methanol is generally required to remove
interfering substances.[10][11]

Mechanism of Action

Rosoxacin functions as a broad-spectrum quinolone antibiotic by targeting essential bacterial
enzymes.[3][4][8] The primary mechanism of action involves the inhibition of DNA gyrase
(bacterial topoisomerase Il) and topoisomerase IV.[1][3][4][12] These enzymes are crucial for
processes such as DNA replication, transcription, repair, and recombination in bacteria.[1][3]
[12] By binding to and inhibiting these enzymes, Rosoxacin effectively halts these vital cellular
functions, ultimately leading to bacterial cell death.[1][12] This targeted action makes it effective
against a range of Gram-negative and some Gram-positive bacteria.[1][12][13]

Signaling Pathway Diagram

The following diagram illustrates the mechanism of action of Rosoxacin in bacteria.
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Caption: Mechanism of action of Rosoxacin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. go.drugbank.com [go.drugbank.com]

e 2. Rosoxacin (Acrosoxacin) | Quinolone Antibiotic | DC Chemicals [dcchemicals.com]
e 3. Rosoxacin | C17H14N203 | CID 287180 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. What is Rosoxacin used for? [synapse.patsnhap.com]

e 5. syncsci.com [syncsci.com]

e 6. walshmedicalmedia.com [walshmedicalmedia.com]

e 7. rosoxacin synthesis - chemicalbook [chemicalbook.com]

o 8. Rosoxacin - Wikipedia [en.wikipedia.org]

e 9. Rosoxacin [medbox.iiab.me]

e 10. validated microbiological and HPLC methods for the determination of moxifloxacin in
pharmaceutical preparations and human plasma - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1680725?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680725?utm_src=pdf-body
https://www.benchchem.com/product/b1680725?utm_src=pdf-custom-synthesis
https://go.drugbank.com/drugs/DB00817
https://dcchemicals.com/product_show-Rosoxacin.html
https://pubchem.ncbi.nlm.nih.gov/compound/Rosoxacin
https://synapse.patsnap.com/article/what-is-rosoxacin-used-for
https://www.syncsci.com/journal/JPBR/article/download/426/357/
https://www.walshmedicalmedia.com/open-access/development-and-validation-of-a-new-ultrafast-hplc-method-for-quantification-of-levofloxacin-in-rabbit-aqueous-humour-application-2153-2435-1000603.pdf
https://www.chemicalbook.com/synthesis/rosoxacin.htm
https://en.wikipedia.org/wiki/Rosoxacin
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/Rosoxacin
https://pmc.ncbi.nlm.nih.gov/articles/PMC3769051/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3769051/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 11. academic.oup.com [academic.oup.com]
e 12. What is the mechanism of Rosoxacin? [synapse.patsnap.com]

e 13. rosoxacin | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

 To cite this document: BenchChem. [Rosoxacin IUPAC name and chemical synonyms].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680725#rosoxacin-iupac-name-and-chemical-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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